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Within the landscape of medicinal chemistry and materials science, the 2,3-dihydro-1H-indene,
commonly known as the indane scaffold, is recognized as a "privileged" structure. Its rigid,
bicyclic framework, which fuses an aromatic ring with a cyclopentane ring, is a recurring motif
in numerous biologically active compounds and approved pharmaceuticals. The conformational
constraint imposed by this scaffold often enhances binding affinity and selectivity for biological
targets.

This guide focuses on a key derivative, 5-Bromomethyl-indan (CAS No: 501649-52-1). This
compound serves as a pivotal synthetic intermediate, or "building block," designed for the
strategic introduction of the indane moiety into more complex molecular architectures.[1] The
utility of 5-Bromomethyl-indan stems from the benzylic bromomethyl group (-CHzBr), a highly
reactive handle that allows for facile and efficient chemical diversification. The bromine atom
functions as an excellent leaving group in nucleophilic substitution reactions, enabling
researchers to forge new carbon-heteroatom or carbon-carbon bonds with precision.

The purpose of this document is to provide researchers, chemists, and drug development
professionals with a comprehensive technical resource on 5-Bromomethyl-indan. We will
move beyond basic data to explore the causality behind its synthesis, the strategic rationale for
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its application, methods for its unambiguous characterization, and the critical protocols for its
safe handling.

Section 1: Chemical Identity and Physicochemical
Properties

A precise understanding of a compound's identity and properties is the foundation of all
subsequent research. The key identifiers and computed physicochemical properties for 5-
Bromomethyl-indan are summarized below.

Identifier Data Source

CAS Number 501649-52-1 [2]
5-(bromomethyl)-2,3-dihydro-

IUPAC Name ) [2]
1H-indene

5-Bromomethylindan, 5-
Synonyms ) [2]
Bromomethylindane

Molecular Formula C1oH11Br [2]
Molecular Weight 211.10 g/mol [2]
Canonical SMILES ClCcC2=C(C1r)Cc=C(C=C2)CBr [2]

InChI=1S/C10H11Br/c11-7-8-

InChl 4-5-9-2-1-3-10(9)6-8/h4-6H,1- [2]
3,7H2
NTBYJOFMYKKLQE-

InChlKey [2]

UHFFFAOYSA-N

Table 2: Physical and Computed Properties
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Property Value Notes and Source

Expected to be a liquid or low-
Physical State melting solid at room Based on analogs.

temperature.

No experimental data

Melting Point )
available.
- ) No experimental data
Boiling Point ]
available.
A computed measure of
XLogP3 3.3 L
hydrophobicity.[2]
Topological Polar Surface Area 0 A2 Computed value.[2]
Hydrogen Bond Donor Count 0 Computed value.[2]
Hydrogen Bond Acceptor
0 Computed value.[2]
Count
Rotatable Bond Count 1 Computed value.[2]

Section 2: Synthesis and Mechanistic Rationale

The most direct and industrially scalable synthesis of 5-Bromomethyl-indan is achieved
through the selective free-radical bromination of the benzylic methyl group of 5-methylindan.
This classic transformation, known as the Wohl-Ziegler reaction, leverages the enhanced
stability of the intermediate benzylic radical.

Causality of the Reaction: Benzylic Radical Stability

The reaction proceeds via a free-radical chain mechanism. A radical initiator, such as
azobisisobutyronitrile (AIBN) or benzoyl peroxide, generates initial radicals upon heating or UV
irradiation. These radicals abstract a hydrogen atom from the methyl group of 5-methylindan.
The resulting benzylic radical is significantly stabilized by resonance, with the unpaired electron
delocalized across the adjacent aromatic ring. This stabilization dramatically lowers the
activation energy for hydrogen abstraction from the benzylic position compared to the aliphatic
C-H bonds on the five-membered ring, ensuring high regioselectivity. The benzylic radical then
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reacts with a bromine source, typically N-Bromosuccinimide (NBS), to form the desired product
and a succinimidyl radical, which continues the chain reaction.[3]

4 )
N-Bromosuccinimide (NBS)
[S-Methylindan (CAS 874-35-1)) Radical Initiator (e.g., AIBN)
Solvent (e.g., CCla or Acetonitrile)

Reflux under inert atmosphere
with light/heat initiation

\_ Reaction Setup )

teaction complete (TLC)
Cool to RT
Filter to remove succinimide

l

Wash organic phase
(e.g., with Na2S20s3, H20, brine)
[ Dry over Na2SOa4 or MgSOa )

Concentrate in vacuo
Purify via Flash Chromatography

\

Workup & Purification

5-Bromomethyl-indan
(Verified by NMR, MS)

Diagram 1: Synthetic Workflow for 5-Bromomethyl-indan
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Caption: Synthetic workflow from 5-methylindan to purified 5-Bromomethyl-indan.

Field-Proven Experimental Protocol: Benzylic
Bromination

This protocol describes a standard laboratory-scale synthesis. All operations should be
performed in a well-ventilated chemical fume hood.

» Reaction Setup:

o To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 5-
methylindan (1.0 eq).[4]

o Dissolve the starting material in a suitable solvent such as carbon tetrachloride (CCl4) or
acetonitrile.

o Add N-Bromosuccinimide (NBS, 1.05 eq) and a catalytic amount of a radical initiator, such
as AIBN (0.02-0.05 eq).

o Purge the flask with an inert gas (e.g., nitrogen or argon).
e Reaction Execution:

o Heat the mixture to reflux (the boiling point of the solvent). If necessary, initiate the
reaction by irradiating the flask with a heat lamp or a broad-spectrum light source.

o Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas
Chromatography (GC) until the starting material is consumed. The reaction is typically
complete within 2-4 hours.

e Workup and Isolation:
o Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate.

o Filter the mixture through a pad of Celite to remove the solid succinimide, washing the
filter cake with a small amount of the reaction solvent.
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o Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with a 10%
agueous sodium thiosulfate (Na=S203) solution to quench any remaining bromine, water,
and finally a saturated brine solution.

o Dry the organic layer over anhydrous sodium sulfate (Na2SOa4) or magnesium sulfate
(MgSO0a).

e Purification:

o Filter off the drying agent and concentrate the solution under reduced pressure using a
rotary evaporator.

o Purify the resulting crude oil or solid by flash column chromatography on silica gel,
typically using a hexane/ethyl acetate gradient, to yield pure 5-Bromomethyl-indan.

Section 3: Applications in Drug Discovery and
Chemical Synthesis

5-Bromomethyl-indan is a quintessential building block, valued for its ability to participate in
reactions that construct the core of potential therapeutic agents.[5][6] Its primary mode of
reactivity is nucleophilic substitution at the benzylic carbon.

Core Reactivity: A Gateway to Molecular Diversity

The C-Br bond in 5-Bromomethyl-indan is polarized and susceptible to cleavage, making the
benzylic carbon an electrophilic site. This allows for Sn2 reactions with a vast array of
nucleophiles, including:

Amines (R-NHz): To form secondary or tertiary amines, introducing nitrogen-containing
functionalities common in pharmaceuticals.

Alcohols (R-OH) / Phenols (Ar-OH): To form ethers.

Thiols (R-SH): To form thioethers.

Carboxylates (R-COO™): To form esters.
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e Cyanide (CN~): To introduce a nitrile group, which can be further hydrolyzed to a carboxylic

acid or reduced to an amine.

e Azide (N37): To form an organic azide, a precursor for "click chemistry" reactions or reduction

to a primary amine.[7]

This versatility allows for the rapid generation of libraries of indane-containing compounds for

screening and structure-activity relationship (SAR) studies.

5-Bromomethyl-indan Other Nucleophiles
( (Electrophile) ) (R-OH (Alcohol)) ( R-NHz (Amine) ) ( N3~ (Azide) ) (R SH (Tthl)) (Carboxylates, Cyanide, etc.))
T

Nudleophlles Nu-)

’SZ
»

14
Indanyl-CHz-O-R Indanyl-CH2-NH-R m Indanyl-CH2-S-R

Product Scaffolds

o ———1———

Diagram 2: Reactivity of 5-Bromomethyl-indan with Nucleophiles

Click to download full resolution via product page

Caption: Sn2 reactions of 5-Bromomethyl-indan with various nucleophiles.

Exemplary Application: Synthesis of Analgesic Agents

Research has demonstrated that substituted indanyl tetrazoles can exhibit significant analgesic
properties.[8] While not a direct synthesis from 5-Bromomethyl-indan, a plausible route to
analogous structures involves its use. For instance, reacting 5-Bromomethyl-indan with
sodium azide would yield 5-(azidomethyl)indan. This intermediate could then undergo a [3+2]
cycloaddition with a nitrile to form a tetrazole ring, or be reduced to 5-(aminomethyl)indan, a
precursor for further elaboration. A study by Bachar and Lahiri showed that bromo-substituted
indanyl tetrazoles possessed analgesic activity comparable to phenylbutazone and
indomethacin, highlighting the therapeutic potential of this scaffold.[8]
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Section 4: Analytical Characterization and Quality
Control

Unambiguous structural confirmation and purity assessment are critical for any chemical
reagent used in research and development. A combination of spectroscopic and
chromatographic techniques should be employed.

Table 3: Expected Spectroscopic Data for 5-
Bromomethyl-indan
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Technique Expected Features Rationale
The bromomethyl protons are
~7.1-7.3 ppm (m, 3H): ] ]
) deshielded by the adjacent
Aromatic protons. ~4.5 ppm (s, ) )
) bromine atom. The aromatic
2H): Benzylic -CH2Br protons. ] ]
) signals will show a complex
~2.9 ppm (t, 4H): Benzylic - o
1H NMR splitting pattern due to the
CH:- protons on the 5- o )
) substitution. The two benzylic
membered ring. ~2.1 ppm ]
) ) ) CHz groups of the indane core
(quintet, 2H): Aliphatic -CH2- _
are equivalent, as are the two
proton at C2.
protons on C2.
~140-145 ppm (2 signals):
Quaternary aromatic carbons.
~124-128 ppm (3 signals): The number of signals reflects
Aromatic CH carbons. ~32-34 the symmetry of the indane
13C NMR _ _
ppm (3 signals): One for the - core relative to the
CHzBr carbon and two for the substituents.
aliphatic carbons of the indane
ring.
This isotopic pattern is the
M+ and [M+2]* peaks at m/z definitive signature of a
Mass Spec. ~210 and ~212 in an molecule containing a single
approximate 1:1 ratio. bromine atom ("°Br and 8!Br
isotopes).[9]
~3050-3000 cm~*: Aromatic C-
H stretch. ~2950-2850 cm~1:
Aliphatic C-H stretch. ~1600, Provides confirmation of key
FT-IR ~1480 cm~; Aromatic C=C functional groups present in

stretch. ~1250 cm~1: -CH2-Br
wagging. ~600-700 cm~1: C-Br
stretch.

the molecule.[10]

Standard Protocol: *H NMR Analysis

This protocol outlines the standard procedure for acquiring a proton NMR spectrum for

structural verification.
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e Sample Preparation:
o Accurately weigh 5-10 mg of purified 5-Bromomethyl-indan.

o Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCI3) in a
clean, dry NMR tube.

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), if
guantitative analysis is required (though often the residual solvent peak is used for
reference).

e Instrument Setup and Acquisition:

o Insert the sample into the NMR spectrometer (typically 400 MHz or higher for good
resolution).

o Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic

field to achieve homogeneity.

o Acquire the *H NMR spectrum using standard parameters (e.g., 16-32 scans, relaxation
delay of 1-2 seconds).

o Data Processing and Interpretation:

[¢]

Apply Fourier transformation, phase correction, and baseline correction to the raw data.

[e]

Calibrate the chemical shift scale to the TMS signal (0.00 ppm) or the residual solvent
peak (e.g., 7.26 ppm for CDCIs).

[e]

Integrate the signals to determine the relative number of protons for each peak.

(¢]

Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to
assign each signal to the corresponding protons in the molecular structure.
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[Purified 5-Bromomethyl-indan

N,

GH and 13C NMR Spectroscopy

[Mass Spectrometry (e.g., GC-MS or LC—MS)] GI’—IR Spectroscopa [HPLC or GC Analysisj

Integrate and Correlate Data

Certificate of Analysis (CoA)
- Structure Confirmed
- Purity = 95%

Diagram 3: Analytical Quality Control Workflow

Click to download full resolution via product page

Caption: A typical workflow for the comprehensive analytical validation of 5-Bromomethyl-

indan.

Section 5: Safety, Handling, and Storage

As a benzylic bromide, 5-Bromomethyl-indan must be handled with extreme caution. While a
specific Material Safety Data Sheet (MSDS) is not widely available, the hazards can be reliably

inferred from closely related analogs like benzyl bromide.[11][12]

Table 4: GHS Hazard Profile
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Hazard Class GHS Pictogram Hazard Statement

H315: Causes skin irritation.
. o ) H319: Causes serious eye
Acute Toxicity / Irritation GHSO07 (Exclamation Mark) o
irritation. H335: May cause

respiratory irritation.

(Expected) Causes severe skin
] ) burns and eye damage.
Corrosion / Lachrymator GHSO05 (Corrosion)
Powerful lachrymator (tear-

producing agent).

(Potential) Suspected of

Health Hazard GHSO08 (Health Hazard) ) )
causing genetic defects.

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Always handle 5-Bromomethyl-indan in a certified chemical fume
hood to avoid inhalation of vapors, which are highly irritating and lachrymatory. An eyewash
station and safety shower must be immediately accessible.[12]

» Personal Protective Equipment:
o Eye Protection: Wear chemical safety goggles and a full-face shield.[12]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves
for tears or holes before use and dispose of them properly after handling.[11]

o Skin Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes to

prevent skin contact.

Storage and Stability

» Store containers tightly closed in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition, heat, and direct sunlight.

e Incompatible Materials: Store separately from strong oxidizing agents, strong bases, and
amines, as violent reactions can occur.[12]
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e The compound may be moisture-sensitive; storage under an inert atmosphere (e.g.,
nitrogen) is recommended for long-term stability.

Conclusion

5-Bromomethyl-indan is a strategically valuable reagent whose utility is derived from the
stable, conformationally restricted indane scaffold and the reactive bromomethyl handle. Its
synthesis via selective benzylic bromination is a robust and well-understood process. The
compound's true power lies in its versatility, serving as an accessible entry point for the
creation of diverse molecular libraries through nucleophilic substitution, thereby accelerating
structure-activity relationship studies in drug discovery. Proper analytical verification is essential
to ensure structural integrity, while strict adherence to safety protocols for benzylic bromides is
mandatory for its handling. This guide provides the foundational knowledge required for
researchers to confidently and safely incorporate 5-Bromomethyl-indan into their synthetic
and medicinal chemistry programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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